Cas no 2138553-43-0 (tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate)

• Product Name: tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate
• CAS No: 2138553-43-0
• MF: C₁₅H₂₈INO₄
• MW: 413.291597366333
• CID: 6154627
• PubChem ID: 165489394
• Update Time: 2025-06-14

tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate
• tert-butyl N-ethyl-N-[3-iodo-2-methyl-2-(oxolan-3-yloxy)propyl]carbamate
• EN300-1136035
• 2138553-43-0

• Inchi： 1S/C15H28INO4/c1-6-17(13(18)21-14(2,3)4)11-15(5,10-16)20-12-7-8-19-9-12/h12H,6-11H2,1-5H3
• InChI Key： IHHKOJQYRPQMLN-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OC1COCC1

Computed Properties

• Exact Mass: 413.10631g/mol
• Monoisotopic Mass: 413.10631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate

Research Brief on tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate (CAS: 2138553-43-0)

The compound tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate (CAS: 2138553-43-0) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the presence of an iodine atom and a tetrahydrofuran (oxolane) moiety, make it a versatile building block for the construction of complex pharmacophores. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to further functionalize this compound and explore its utility in medicinal chemistry.

In vitro and in vivo studies have demonstrated that derivatives of tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate exhibit promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. For instance, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibitory effects against specific cancer cell lines, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for developing new therapeutic agents.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate derivatives and their biological targets. These studies have identified key structural modifications that enhance binding affinity and selectivity, paving the way for the design of more effective drugs. The compound's ability to modulate specific signaling pathways, such as those involved in inflammation and cell proliferation, has also been a focus of recent research.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate-based compounds. Issues such as solubility, metabolic stability, and toxicity need to be addressed to translate these findings into clinically viable therapies. Ongoing research aims to overcome these hurdles through innovative formulation strategies and targeted delivery systems.

In conclusion, tert-butyl N-ethyl-N-3-iodo-2-methyl-2-(oxolan-3-yloxy)propylcarbamate (CAS: 2138553-43-0) represents a promising candidate for further exploration in drug discovery. Its synthetic versatility and biological activity make it a valuable tool for developing novel therapeutic agents. Future studies should focus on refining its derivatives and evaluating their efficacy in preclinical and clinical settings to unlock their full potential in addressing unmet medical needs.